Cas no 514798-04-0 (2,5-Dichloro-3-fluoro-4-iodo-pyridine)

2,5-Dichloro-3-fluoro-4-iodo-pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Dichloro-3-fluoro-4-iodo-pyridine
- 2,5-dichloro-3-fluoro-4-iodopyridine
- AKOS024263252
- DB-302439
- 514798-04-0
-
- Inchi: InChI=1S/C5HCl2FIN/c6-2-1-10-5(7)3(8)4(2)9/h1H
- InChI Key: ZGDZUAKTVIRUKT-UHFFFAOYSA-N
- SMILES: C1=C(C(=C(C(=N1)Cl)F)I)Cl
Computed Properties
- Exact Mass: 290.85148g/mol
- Monoisotopic Mass: 290.85148g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 12.9Ų
2,5-Dichloro-3-fluoro-4-iodo-pyridine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A029199335-1g |
2,5-Dichloro-3-fluoro-4-iodopyridine |
514798-04-0 | 95% | 1g |
$556.38 | 2023-09-01 | |
Aaron | AR00E8G8-250mg |
2,5-Dichloro-3-fluoro-4-iodo-pyridine |
514798-04-0 | 98% | 250mg |
$98.00 | 2025-02-13 | |
1PlusChem | 1P00E87W-1g |
2,5-Dichloro-3-fluoro-4-iodo-pyridine |
514798-04-0 | 98% | 1g |
$234.00 | 2024-04-30 | |
A2B Chem LLC | AG63036-250mg |
2,5-Dichloro-3-fluoro-4-iodopyridine |
514798-04-0 | 98% | 250mg |
$131.00 | 2024-04-19 | |
A2B Chem LLC | AG63036-10g |
2,5-Dichloro-3-fluoro-4-iodopyridine |
514798-04-0 | 98% | 10g |
$1152.00 | 2024-04-19 | |
A2B Chem LLC | AG63036-100mg |
2,5-Dichloro-3-fluoro-4-iodopyridine |
514798-04-0 | 98% | 100mg |
$79.00 | 2024-04-19 | |
1PlusChem | 1P00E87W-10g |
2,5-Dichloro-3-fluoro-4-iodo-pyridine |
514798-04-0 | 98% | 10g |
$1029.00 | 2024-04-30 | |
Aaron | AR00E8G8-1g |
2,5-Dichloro-3-fluoro-4-iodo-pyridine |
514798-04-0 | 98% | 1g |
$202.00 | 2025-02-13 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1640162-25g |
2,5-Dichloro-3-fluoro-4-iodopyridine |
514798-04-0 | 98% | 25g |
¥18716.00 | 2024-05-10 | |
1PlusChem | 1P00E87W-5g |
2,5-Dichloro-3-fluoro-4-iodo-pyridine |
514798-04-0 | 98% | 5g |
$627.00 | 2024-04-30 |
2,5-Dichloro-3-fluoro-4-iodo-pyridine Related Literature
-
Hucheng Wang,Liqun Liu,Shengyu Bai,Xuhong Guo,Rienk Eelkema,Jan H. van Esch,Yiming Wang Soft Matter, 2020,16, 9406-9409
-
Kaifeng Chen,Weijie Chen,Fangyuan Chen,Haiman Zhang,Huiying Xu,Zhi Zhou,Wei Yi Org. Chem. Front., 2021,8, 4452-4458
-
Jinlu Tang,Hui Shi,Xiaoxiao He,Yanli Lei,Qiuping Guo,Kemin Wang,Lv'an Yan,Dinggeng He Chem. Commun., 2016,52, 1482-1485
-
Chiara Annoni,Tamaki Endoh,Dziyana Hnedzko,Eriks Rozners Chem. Commun., 2016,52, 7935-7938
Additional information on 2,5-Dichloro-3-fluoro-4-iodo-pyridine
Comprehensive Overview of 2,5-Dichloro-3-fluoro-4-iodo-pyridine (CAS No. 514798-04-0)
2,5-Dichloro-3-fluoro-4-iodo-pyridine (CAS No. 514798-04-0) is a halogenated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique polyhalogenated structure, is increasingly sought after due to its versatility in cross-coupling reactions and medicinal chemistry. Researchers and industry professionals frequently search for terms like "synthesis of 2,5-Dichloro-3-fluoro-4-iodo-pyridine", "CAS 514798-04-0 applications", and "halogenated pyridine derivatives", reflecting its growing relevance in modern chemistry.
The molecular structure of 2,5-Dichloro-3-fluoro-4-iodo-pyridine features chlorine, fluorine, and iodine atoms at strategic positions, enabling selective functionalization. This property makes it a valuable building block for designing active pharmaceutical ingredients (APIs) and crop protection agents. Recent trends in green chemistry have also spurred interest in optimizing its synthesis to reduce waste and improve atom economy, aligning with the global push for sustainable chemical processes.
In the context of drug discovery, this compound’s iodo-substituted pyridine core is pivotal for palladium-catalyzed reactions, such as Suzuki-Miyaura couplings. Searches for "iodo-pyridine cross-coupling" and "fluorinated pyridine uses" highlight its role in creating biologically active molecules. Additionally, its electron-withdrawing properties are exploited in materials science, particularly in organic electronics and liquid crystal development.
From a commercial perspective, CAS 514798-04-0 is often discussed alongside high-value intermediates and custom synthesis services. Suppliers emphasize its high purity grades (>98%) to meet stringent research and development requirements. The compound’s stability under ambient conditions further enhances its practicality for laboratories and industrial-scale production.
Emerging applications of 2,5-Dichloro-3-fluoro-4-iodo-pyridine include its use in proteolysis-targeting chimeras (PROTACs), a hot topic in targeted protein degradation therapies. Queries like "halogenated pyridines in PROTACs" underscore its potential in next-generation therapeutics. Furthermore, its compatibility with flow chemistry setups addresses the demand for automated synthesis platforms in modern labs.
In summary, 2,5-Dichloro-3-fluoro-4-iodo-pyridine (CAS No. 514798-04-0) stands at the intersection of innovation and practical utility. Its multifaceted roles—from drug design to advanced material synthesis—make it a compound of enduring interest. As research into halogenated heterocycles expands, this pyridine derivative is poised to remain a keystone in synthetic chemistry.
514798-04-0 (2,5-Dichloro-3-fluoro-4-iodo-pyridine) Related Products
- 1523618-18-9(6-(Aminomethyl)pyrimidin-4-amine dihydrochloride)
- 1207030-44-1(1-(3,4-dimethylphenyl)-N-[(furan-2-yl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide)
- 2172127-41-0(1-(2,3,4-trichlorophenyl)ethane-1-sulfonyl fluoride)
- 2386498-20-8(3,4-Difluoro-5-formylbenzoic acid)
- 2228149-52-6(2-(2-chloro-6-methylpyridin-4-yl)cyclopropane-1-carboxylic acid)
- 1890828-94-0(2,2-dimethyl-1-(1H-pyrrol-3-yl)cyclopropylmethanol)
- 680618-12-6(2-ETHOXY-5-[(PYRROLIDINE-1-CARBONYL)-AMINO]-BENZENESULFONYL CHLORIDE)
- 1805936-47-3(Ethyl 4-bromo-2-(difluoromethyl)-5-methylpyridine-3-carboxylate)
- 1093661-22-3((3R,4R)-pyrrolidine-3,4-dicarboxylic acid)
- 2228276-05-7(4-hydroxy-1-(1,2,2,2-tetrafluoroethyl)cyclohexane-1-carboxylic acid)




